Cas no 478647-02-8 (7-Isoquinolinesulfonyl chloride, 3-chloro-)

• Product Name: 7-Isoquinolinesulfonyl chloride, 3-chloro-
• CAS No: 478647-02-8
• MF: C₉H₅Cl₂NO₂S
• MW: 262.112498998642
• CID: 3997515
• PubChem ID: 22017184
• Update Time: 2025-04-22

7-Isoquinolinesulfonyl chloride, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinesulfonyl chloride, 3-chloro-
• DTXSID801275763
• 478647-02-8
• 3-Chloro-7-isoquinolinesulfonyl chloride
• SCHEMBL5142837

• Inchi： 1S/C9H5Cl2NO2S/c10-9-4-6-1-2-8(15(11,13)14)3-7(6)5-12-9/h1-5H
• InChI Key： IOBCIDHYESEXKK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C=C(N=CC=2C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 260.9418050g/mol
• Monoisotopic Mass: 260.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives